Cas no 1373038-57-3 (3-(5-Methyl-4-phenylisoxazol-3-yl)benzene-1-sulfonyl Chloride)

• Product Name: 3-(5-Methyl-4-phenylisoxazol-3-yl)benzene-1-sulfonyl Chloride
• CAS No: 1373038-57-3
• MF: C₁₆H₁₂ClNO₃S
• MW: 333.789381980896
• CID: 2191648
• PubChem ID: 56955648
• Update Time: 2025-04-21

3-(5-Methyl-4-phenylisoxazol-3-yl)benzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Valdecoxib 3’-sulfonyl chloride impurity
• Valdecoxib 3'-Sulfonyl Chloride Impurity
• 3-(5-methyl-4-phenyl-1,2-oxazol-3-yl)benzenesulfonyl chloride
• 3-(5-methyl-4-phenylisoxazol-3-yl)benzene-1-sulfonyl chloride
• 1373038-57-3
• 3-(5-Methyl-4-phenylisoxazol-3-yl)benzene-1-sulfonyl Chloride

• Inchi： 1S/C16H12ClNO3S/c1-11-15(12-6-3-2-4-7-12)16(18-21-11)13-8-5-9-14(10-13)22(17,19)20/h2-10H,1H3
• InChI Key： OVSWLIVHZCZFSG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)C1C(=C(C)ON=1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 333.02300
• Monoisotopic Mass: 333.0226421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.55000
• LogP: 5.32530